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Compound of Interest

Compound Name: 1-Dodecyne

Cat. No.: B1581785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Dodecyne, a terminal alkyne that

serves as a fundamental building block in organic synthesis. This document outlines its core

physicochemical properties, provides an example of a detailed experimental protocol for its

derivatization, and discusses its applications in various scientific fields, including

pharmaceuticals and materials science.

Core Properties of 1-Dodecyne
1-Dodecyne, also known as decylacetylene, is a colorless to pale yellow liquid.[1] Its chemical

structure consists of a twelve-carbon chain with a terminal triple bond, making it a versatile

precursor for a wide range of chemical transformations.

Quantitative Data Summary
The key quantitative properties of 1-Dodecyne are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₂₂ [2][3][4]

Molecular Weight 166.30 g/mol [1][4][5]

CAS Registry Number 765-03-7 [1][2]

Density 0.778 g/mL at 25 °C [5]

Boiling Point 215 °C [5]

Melting Point -19 °C [5]

Refractive Index n20/D 1.434 [5]

Key Identifiers and Molecular Composition of 1-
Dodecyne
The following diagram illustrates the relationship between 1-Dodecyne and its primary

identifiers, along with its elemental composition.

Caption: Logical diagram of 1-Dodecyne's identifiers and composition.

Applications in Synthesis
1-Dodecyne is a key starting material in the synthesis of more complex molecules. Its terminal

alkyne group is amenable to a variety of chemical reactions, including carbon-carbon bond

formation, click chemistry, and polymerization. It serves as a foundational component in the

agrochemical, perfumery, and pharmaceutical industries.[1] For instance, terminal alkynes are

crucial for the synthesis of acetylenic alcohols and have been used in the modification of

complex natural products like betulonic acid. A notable application includes its use in stabilizing

ruthenium nanoparticles through self-assembly, showcasing its utility in materials science.[1]

Experimental Protocols
Due to its role as a versatile building block, the experimental protocols involving 1-Dodecyne
are numerous and depend on the desired product. Below is a detailed methodology for a
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rhodium-catalyzed anti-Markovnikov hydroiodination of 1-Dodecyne to synthesize (E)- and

(Z)-12-iodo-1-dodecene, which are themselves versatile intermediates in organic synthesis.

Synthesis of (E)-12-Iodo-1-dodecene from 1-Dodecyne
This protocol is adapted from a general procedure for the (E)-selective anti-Markovnikov

hydroiodination of terminal alkynes.[2]

Materials:

1-Dodecyne

[Rh(cod)Cl]₂ (cod = 1,5-cyclooctadiene)

1,2-bis[bis(pentafluorophenyl)phosphino]ethane (dArFpe)

tert-Butyl iodide

Anhydrous toluene

Standard laboratory glassware and purification supplies (e.g., silica gel for column

chromatography)

Procedure:

In a glovebox, add [Rh(cod)Cl]₂ (2.5 mol%) and 1,2-

bis[bis(pentafluorophenyl)phosphino]ethane (dArFpe) (7.5 mol%) to an oven-dried vial

equipped with a magnetic stir bar.[2]

Add anhydrous toluene to create a 0.5 M solution with respect to the 1-Dodecyne.[2]

Add 1-Dodecyne (1.0 equivalent) to the vial.[2]

Add tert-butyl iodide (2.0 equivalents).[2]

Seal the vial and remove it from the glovebox.

Place the vial in a preheated oil bath at 110 °C and stir. The reaction progress should be

monitored by an appropriate method (e.g., TLC or GC-MS).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/pdf/Experimental_protocol_for_reactions_involving_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the reaction is complete, cool the reaction mixture to room temperature.[2]

Concentrate the mixture under reduced pressure.[2]

Purify the resulting residue by column chromatography on silica gel to yield (E)-12-iodo-1-

dodecene.[2]

The workflow for this experimental protocol is illustrated in the diagram below.
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Start

1. Prepare Reagents in Glovebox
- [Rh(cod)Cl]₂, dArFpe
- Anhydrous Toluene

End Product:
(E)-12-Iodo-1-dodecene

2. Add Reactants
- 1-Dodecyne (1.0 equiv)

- tert-Butyl Iodide (2.0 equiv)

3. Reaction
- Seal vial

- Heat at 110 °C with stirring

4. Monitor Progress
(TLC or GC-MS)

5. Work-up
- Cool to room temperature

- Concentrate under vacuum

Reaction Complete

6. Purification
- Column chromatography on silica gel

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 12-iodo-1-dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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